Cas no 299176-31-1 (Benzenamine,3,3'-[[3,5-bis(trifluoromethyl)phenyl]phosphinylidene]bis-)

• Product Name: Benzenamine,3,3'-[[3,5-bis(trifluoromethyl)phenyl]phosphinylidene]bis-
• CAS No: 299176-31-1
• MF: C₂₀H₁₅F₆N₂OP
• MW: 444.310086488724
• CID: 252638
• PubChem ID: 23131984
• Update Time: 2025-10-16

Benzenamine,3,3'-[[3,5-bis(trifluoromethyl)phenyl]phosphinylidene]bis- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3,3'-[[3,5-bis(trifluoromethyl)phenyl]phosphinylidene]bis-
• 3-[(3-aminophenyl)-[3,5-bis(trifluoromethyl)phenyl]phosphoryl]aniline
• BIS(3-AMINOPHENYL)-3,5-DI(TRIFLUOROMETHYL)PHENYLPHOSPHINE OXIDE
• Bis(3-aminophenyl) 3,5-di(trifluoromethyl)phenylphosphine oxide
• Bis(3-aminophenyl)-3,5-bis(trifluoromethyl)phenylphosphineoxide
• di(3-aminophenyl) {3',5'-bis(trifluoromethyl)phenyl}phosphine oxide
• N533
• DTXSID50630871
• 3,3'-{[3,5-Bis(trifluoromethyl)phenyl]phosphoryl}dianiline
• 299176-31-1
• bis(3-aminophenyl)3,5-di(trifluoromethyl)phenylphosphine oxide
• Bis(3-aminophenyl)3,5-di(trifluoromethyl)phenyl
• bis(3-aminophenyl)-3,5-bis(trifluoromethyl)phenyl phosphine oxide
• Bis(3-aminophenyl)3,5-di(trifluoromethyl)phenyl phosphine oxide
• NGEFYZJAXKOCIQ-UHFFFAOYSA-N
• Bis(3-aminophenyl)(3,5-bis(trifluoromethyl)phenyl)phosphine oxide
• BIS(3-AMINOPHENYL)3,5-DI(TRIFLUOROMETHYL)PHENYLPHOSPHINEOXIDE
• FT-0658921
• SCHEMBL3310136

• Inchi： 1S/C20H15F6N2OP/c21-19(22,23)12-7-13(20(24,25)26)9-18(8-12)30(29,16-5-1-3-14(27)10-16)17-6-2-4-15(28)11-17/h1-11H,27-28H2
• InChI Key： NGEFYZJAXKOCIQ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=C(C=1)N)(C1C=CC=C(C=1)N)(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 444.08300
• Monoisotopic Mass: 444.08261908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 78.92000
• LogP: 5.69040